Cas no 93640-61-0 (5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-)

5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis- structure
93640-61-0 structure
Product name:5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-
CAS No:93640-61-0
MF:C12H16O2
MW:192.254243850708
CID:2709833
PubChem ID:24834894

5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

    • (5S,6R)-6-(hydroxymethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
    • 5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis-
    • 93640-61-0
    • 6-(Hydroxymethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
    • 1,2-cis-1-Hydroxymethylbenzosuberan
    • cis-6,7,8,9-Tetrahydro-5-hydroxy-5H-benzocycloheptene-6-methanol
    • DTXSID70918269
    • Inchi: InChI=1S/C12H16O2/c13-8-10-6-3-5-9-4-1-2-7-11(9)12(10)14/h1-2,4,7,10,12-14H,3,5-6,8H2/t10-,12+/m1/s1
    • InChI Key: WOWBREGKDWWGTO-PWSUYJOCSA-N

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

5H-Benzocycloheptene-6-methanol, 6,7,8,9-tetrahydro-5-hydroxy-, cis- Related Literature

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